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Compound of Interest

Compound Name: Candicidin

Cat. No.: B1668254

An in-depth analysis of the performance, mechanisms, and experimental data of key polyene
macrolide antifungals.

This guide provides a comprehensive comparison of Candicidin with other prominent polyene
macrolides, primarily Amphotericin B and Nystatin. It is designed for researchers, scientists,
and drug development professionals, offering a detailed examination of their antifungal activity,
mechanisms of action, and toxicity profiles, supported by experimental data and
methodologies.

Introduction to Polyene Macrolides

Polyene macrolides are a class of antifungal agents produced by various species of
Streptomyces.[1] Their discovery dates back to the 1950s, with Nystatin being the first to be
identified, followed by Amphotericin B.[1] These compounds are characterized by a large
macrolide ring containing a series of conjugated double bonds.[1] While over 200 polyene
macrolides have been described, only a few, including Amphotericin B, Nystatin, and
Candicidin, have been used in clinical practice.[1] They remain a cornerstone in antifungal
therapy due to their broad spectrum of activity, fungicidal nature, and the relatively rare
development of resistance.[1]

Mechanism of Action: A Shared Strategy with Subtle
Differences
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The primary mechanism of action for polyene macrolides involves their interaction with
ergosterol, the principal sterol in fungal cell membranes.[1][2] This binding leads to the
formation of pores or channels in the membrane, disrupting its integrity and causing the
leakage of essential intracellular components, such as potassium ions (K+), ultimately leading
to fungal cell death.[1] An alternative but related "sterol sponge" model suggests that polyenes
extract ergosterol from the membrane, leading to its collapse.[3]

The specificity of polyenes for fungal cells is attributed to their higher affinity for ergosterol
compared to cholesterol, the predominant sterol in mammalian cell membranes.[1] However,
the interaction with cholesterol is not negligible and is the primary cause of the toxicity
associated with these drugs.[1]

While the fundamental mechanism is shared, the exact nature of the interaction and its
downstream consequences may vary between different polyenes. The mycosamine moiety, a
sugar appendage present in many polyenes, is understood to be critical for ergosterol binding.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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